3-(3-(1,1-Difluoroethyl)piperidin-1-yl)propanoic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of “3-(3-(1,1-Difluoroethyl)piperidin-1-yl)propanoic acid” includes a piperidine ring, a difluoroethyl group, and a propanoic acid group . The presence of these functional groups can influence the compound’s reactivity and properties.Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(3-(1,1-Difluoroethyl)piperidin-1-yl)propanoic acid” such as its density, melting point, boiling point, and molecular weight can be found in material safety data sheets .Scientific Research Applications
Anticancer Applications
Piperidine derivatives, including “3-(3-(1,1-Difluoroethyl)piperidin-1-yl)propanoic acid”, could potentially be used in anticancer treatments. Piperidine and its byproducts show several essential features and are being utilized in different ways as anticancer agents .
Antimicrobial Applications
Piperidine derivatives have shown promise in antimicrobial applications. They have been utilized as antimicrobial agents, potentially combating a variety of bacterial and viral infections .
Analgesic Applications
Piperidine derivatives can potentially be used as analgesics. They have been utilized in the treatment of pain, providing relief from discomfort .
Anti-inflammatory Applications
Piperidine derivatives have potential applications in the treatment of inflammation. They have been utilized as anti-inflammatory agents, helping to reduce swelling and irritation .
Antipsychotic Applications
Piperidine derivatives can potentially be used in the treatment of psychiatric disorders. They have been utilized as antipsychotic agents, potentially helping to manage symptoms of conditions such as schizophrenia .
Antihypertensive Applications
Piperidine derivatives have potential applications in the treatment of high blood pressure. They have been utilized as antihypertensive agents, potentially helping to lower blood pressure .
Antimalarial Applications
Piperidine derivatives can potentially be used in the treatment of malaria. They have been utilized as antimalarial agents, potentially helping to combat the parasites that cause this disease .
Anticoagulant Applications
Piperidine derivatives have potential applications in the prevention of blood clots. They have been utilized as anticoagulant agents, potentially helping to prevent the formation of dangerous clots .
Safety and Hazards
properties
IUPAC Name |
3-[3-(1,1-difluoroethyl)piperidin-1-yl]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17F2NO2/c1-10(11,12)8-3-2-5-13(7-8)6-4-9(14)15/h8H,2-7H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVVRJYFMOBOUKB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCN(C1)CCC(=O)O)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-(1,1-Difluoroethyl)piperidin-1-yl)propanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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